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Compound of Interest

Compound Name: 4-Amino-4'-chlorobenzophenone

Cat. No.: B1229614

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
4-Amino-4'-chlorobenzophenone. Adherence to these procedures is essential for ensuring
laboratory safety and proper environmental stewardship.

Summary of Safety and Physical Data

Due to limited available data for 4-Amino-4'-chlorobenzophenone, a conservative approach
to handling is strongly recommended. The following table summarizes known physical
properties and highlights the absence of established exposure limits. In the absence of specific
data, it is prudent to handle this compound as potentially hazardous.
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Parameter Value Reference

) 4-Amino-4'-
Chemical Name N/A
chlorobenzophenone

CAS Number 4913-77-3 N/A
Molecular Formula C13H10CINO N/A
Molecular Weight 231.68 g/mol N/A
Occupational Exposure Limits ]

No data available [1]
(OELs)
Biological Limit Values No data available [1]

Given the lack of established OELs for 4-Amino-4'-chlorobenzophenone, it is advisable to
reference the exposure limits of structurally similar compounds for a conservative risk
assessment. For instance, 4-Chloroaniline, a related aromatic amine, has an OSHA
Permissible Exposure Limit (PEL) of 5 ppm (19 mg/m3) as an 8-hour time-weighted average
(TWA), with a skin notation indicating that dermal absorption is a significant route of exposure.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling 4-Amino-4'-
chlorobenzophenone in both solid and solution forms.
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Protection Type Specification Rationale

Tightly fitting safety goggles

with side-shields conforming to  Protects against splashes and
EN 166 (EU) or NIOSH (US) airborne particles.
standards.[1]

Eye and Face Protection

- Gloves: Viton or Neoprene
gloves are recommended for
handling halogenated and

aromatic hydrocarbons. Nitrile _
Prevents skin contact and
gloves can be used for .
) ) o absorption. Halogenated
Skin Protection incidental contact but should )
) ) aromatic compounds can have
be changed immediately upon ] ] -
o ) high skin permeability.

contamination.[2][3] - Clothing:

Wear impervious, fire/flame-
resistant clothing and a lab
coat.[1]

If exposure limits are exceeded
or if irritation is experienced, a
full-face respirator is required.
) ) [1] In the absence of defined Protects against inhalation of
Respiratory Protection o
exposure limits, use a the powdered compound.
respirator when handling the
powder outside of a certified

chemical fume hood.

Experimental Workflow: Safe Handling and Disposal

The following diagram and procedural steps outline the mandatory workflow for the safe
handling and disposal of 4-Amino-4'-chlorobenzophenone.
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Workflow for Handling 4-Amino-4'-chlorobenzophenone

Preparation

Don Appropriate PPE

Set up in Ventilated Area
(Fume Hood)

Weigh Solid Compound

Dissolve in Solvent

Perform Reaction

Cleanup & Decontamination

Decontaminate Glassware & Surfaces

:

Doff PPE Correctly

l Waste Dispos

Solid Waste
(Contaminated PPE, etc.)

Liquid Halogenated Waste

Seal & Label Waste Containers

Arrange for Licensed Chemical Waste Collection

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 4-Amino-4'-chlorobenzophenone.

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/product/b1229614?utm_src=pdf-body-img
https://www.benchchem.com/product/b1229614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Detailed Experimental Protocols

1. Preparation and Handling:

e Engineering Controls: All work with solid 4-Amino-4'-chlorobenzophenone and its solutions
must be conducted in a properly functioning chemical fume hood to ensure adequate
ventilation.[1]

» Weighing: When weighing the solid compound, use a balance inside the fume hood or in a
ventilated enclosure to minimize the risk of inhalation.

e Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to
avoid splashing.

o Personal Hygiene: Always wash hands thoroughly after handling the chemical, even if gloves
were worn.

2. Spill Management:

e Minor Spills: For small spills, avoid dust formation.[1] Collect the spilled material using an
appropriate absorbent and place it in a sealed, labeled container for disposal.

» Major Spills: In the event of a large spill, evacuate the area and prevent entry.[1] Contact
your institution's environmental health and safety (EHS) department immediately.

3. Disposal Plan:

o Waste Segregation: It is critical to segregate halogenated organic waste from non-
halogenated waste streams.[4] Do not mix 4-Amino-4'-chlorobenzophenone waste with
other types of chemical waste.

o Waste Containers: Use designated, compatible, and clearly labeled containers for
halogenated waste. The label should include "Halogenated Waste" and list the chemical
constituents.

o Disposal Method: The primary disposal method for this chemical is through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not
discharge to sewer systems.
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o Contaminated Materials: All disposable PPE, contaminated lab supplies (e.g., weigh boats,
pipette tips), and spill cleanup materials must be disposed of as solid hazardous waste.

By adhering to these guidelines, you can significantly mitigate the risks associated with the
handling of 4-Amino-4'-chlorobenzophenone and ensure a safe and compliant laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorobenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229614#personal-protective-equipment-for-
handling-4-amino-4-chlorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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